Cas no 2228568-71-4 (O-2-(3-methoxy-1,2-oxazol-5-yl)propylhydroxylamine)

• Product Name: O-2-(3-methoxy-1,2-oxazol-5-yl)propylhydroxylamine
• CAS No: 2228568-71-4
• MF: C₇H₁₂N₂O₃
• MW: 172.181781768799
• CID: 6304244
• PubChem ID: 165638126
• Update Time: 2025-05-22

O-2-(3-methoxy-1,2-oxazol-5-yl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(3-methoxy-1,2-oxazol-5-yl)propylhydroxylamine
• 2228568-71-4
• EN300-1998466
• O-[2-(3-methoxy-1,2-oxazol-5-yl)propyl]hydroxylamine

• Inchi： 1S/C7H12N2O3/c1-5(4-11-8)6-3-7(10-2)9-12-6/h3,5H,4,8H2,1-2H3
• InChI Key： KTTZHARYACYORZ-UHFFFAOYSA-N
• SMILES： O1C(=CC(=N1)OC)C(C)CON

Computed Properties

• Exact Mass: 172.08479225g/mol
• Monoisotopic Mass: 172.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 70.5Ų

Additional information on O-2-(3-methoxy-1,2-oxazol-5-yl)propylhydroxylamine

O-2-(3-methoxy-1,2-oxazol-5-yl)propylhydroxylamine (CAS No. 2228568-71-4): A Comprehensive Overview

O-2-(3-methoxy-1,2-oxazol-5-yl)propylhydroxylamine (CAS No. 2228568-71-4) is a specialized chemical compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various scientific and industrial fields. This compound, characterized by its methoxy-oxazole core and hydroxylamine functional group, represents an important building block in modern synthetic chemistry and pharmaceutical research.

The molecular structure of O-2-(3-methoxy-1,2-oxazol-5-yl)propylhydroxylamine combines several pharmacologically relevant moieties, making it particularly interesting for drug discovery applications. The 1,2-oxazole ring system, modified with a methoxy group at the 3-position, provides both stability and synthetic versatility, while the propylhydroxylamine side chain offers opportunities for further chemical modifications. This combination has led researchers to explore its potential as a precursor in the synthesis of novel bioactive molecules.

Recent studies have highlighted the importance of oxazole derivatives in medicinal chemistry, particularly in the development of new therapeutic agents. The presence of both nitrogen and oxygen atoms in the 1,2-oxazole ring creates hydrogen bond acceptor sites that can enhance molecular interactions with biological targets. When combined with the reactive hydroxylamine functionality, O-2-(3-methoxy-1,2-oxazol-5-yl)propylhydroxylamine becomes a valuable intermediate for creating compounds with potential pharmacological activities.

From a synthetic chemistry perspective, O-2-(3-methoxy-1,2-oxazol-5-yl)propylhydroxylamine offers several advantages. The methoxy group provides both electronic and steric effects that can influence reaction outcomes, while the hydroxylamine moiety serves as a versatile handle for further functionalization. These characteristics make it particularly useful in multi-step synthetic routes where controlled reactivity is essential. Researchers have successfully employed this compound in the preparation of various heterocyclic systems and as a building block for more complex molecular architectures.

The stability profile of O-2-(3-methoxy-1,2-oxazol-5-yl)propylhydroxylamine has been the subject of several investigations. Under standard laboratory conditions, the compound demonstrates good stability, though proper storage in cool, dry environments is recommended to maintain its integrity over extended periods. The methoxy-oxazole core contributes to this stability, while the hydroxylamine group requires careful handling to prevent unwanted oxidation or decomposition.

In the context of current research trends, O-2-(3-methoxy-1,2-oxazol-5-yl)propylhydroxylamine aligns with the growing interest in nitrogen-oxygen heterocycles as privileged structures in drug design. The pharmaceutical industry continues to explore such compounds for their potential in addressing various therapeutic areas, including inflammation, infectious diseases, and neurological disorders. The specific combination of features in this molecule makes it particularly attractive for structure-activity relationship studies.

Analytical characterization of O-2-(3-methoxy-1,2-oxazol-5-yl)propylhydroxylamine typically involves a combination of techniques including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and infrared spectroscopy. These methods confirm the molecular structure and purity of the compound, which is crucial for its application in research and development. The distinct spectral features of both the oxazole ring and hydroxylamine group provide clear signatures for identification and quality control purposes.

The commercial availability of O-2-(3-methoxy-1,2-oxazol-5-yl)propylhydroxylamine (CAS No. 2228568-71-4) has increased in recent years, reflecting growing demand from both academic and industrial research communities. Suppliers typically offer the compound in various quantities, with purity levels suitable for different applications. Researchers interested in obtaining this material should verify the supplier's analytical data and quality control procedures to ensure they receive material meeting their specific requirements.

Looking toward future applications, O-2-(3-methoxy-1,2-oxazol-5-yl)propylhydroxylamine shows promise in several emerging areas of chemical research. Its potential use in the development of new catalysts, materials with specific electronic properties, and as a scaffold for combinatorial chemistry approaches continues to attract scientific interest. The compound's balanced combination of stability and reactivity makes it particularly valuable for these applications.

Safety considerations for working with O-2-(3-methoxy-1,2-oxazol-5-yl)propylhydroxylamine follow standard laboratory protocols for handling organic compounds. While not classified as highly hazardous, proper personal protective equipment and good laboratory practices should always be employed. The hydroxylamine functionality, in particular, warrants attention due to its potential reactivity under certain conditions.

In conclusion, O-2-(3-methoxy-1,2-oxazol-5-yl)propylhydroxylamine (CAS No. 2228568-71-4) represents a valuable chemical entity with diverse potential applications across multiple scientific disciplines. Its unique structural features, combining a methoxy-substituted oxazole with a hydroxylamine side chain, provide numerous opportunities for synthetic elaboration and biological evaluation. As research into heterocyclic compounds continues to expand, this molecule is likely to play an increasingly important role in the development of new chemical entities for various applications.